2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid

• IUPAC Name: 2-[4-(2-pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid
• InChI: InChI=1S/C12H17N3O4/c1-9(15-4-2-3-13-15)12(18)14-5-6-19-10(8-14)7-11(16)17/h2-4,9-10H,5-8H2,1H3,(H,16,17)
• InChI Key: UCFHLHNHKMRBFH-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCOC(C1)CC(=O)O)N2C=CC=N2
• Molecular Formula: C12H17N3O4
• Molecular Weight: 267.28 g/mol

Description

2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid is a chemical compound that has gained significant interest in the scientific community due to its potential applications in the field of medicinal chemistry. This compound is a derivative of pyrazole and morpholine, which are two important classes of organic compounds.

Scientific Research Applications

2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid has been studied for its potential applications in the field of medicinal chemistry. It has been reported to have anti-inflammatory, analgesic, and antipyretic properties. It has also been studied for its potential as a drug candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The exact mechanism of action of 2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins, which are mediators of inflammation, pain, and fever. It has also been reported to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of acetylcholine, a neurotransmitter that is involved in memory and learning.
Biochemical and physiological effects:
2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid has been reported to have biochemical and physiological effects such as reducing inflammation, pain, and fever. It has also been reported to improve memory and learning in animal models of Alzheimer's disease. However, further studies are needed to confirm these effects in humans.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid in lab experiments include its potential as a drug candidate for the treatment of various diseases, its ability to inhibit COX-2 and AChE, and its reported biochemical and physiological effects. The limitations of using this compound in lab experiments include the need for further studies to confirm its effects in humans, the potential for side effects, and the need for optimization of the synthesis method for high yield and purity.

Future Directions

There are several future directions for the research on 2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid. These include:
1. Further studies to confirm its potential as a drug candidate for the treatment of various diseases.
2. Optimization of the synthesis method for high yield and purity.
3. Investigation of its potential as a neuroprotective agent for the treatment of neurodegenerative diseases.
4. Investigation of its potential as an anti-cancer agent.
5. Investigation of its potential as an anti-viral agent.
Conclusion:
In conclusion, 2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid is a chemical compound that has gained significant interest in the scientific community due to its potential applications in the field of medicinal chemistry. It has been reported to have anti-inflammatory, analgesic, and antipyretic properties and has been studied for its potential as a drug candidate for the treatment of various diseases. Further studies are needed to confirm its effects in humans and to optimize the synthesis method for high yield and purity. There are several future directions for the research on this compound, including investigating its potential as a neuroprotective agent, anti-cancer agent, and anti-viral agent.

Synthesis Methods

The synthesis of 2-[4-(2-Pyrazol-1-ylpropanoyl)morpholin-2-yl]acetic acid involves the reaction of pyrazole-1-carboxylic acid with morpholine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting product is then treated with acetic anhydride to obtain the final compound. This synthesis method has been reported in the literature and has been optimized for high yield and purity.